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Compound of Interest

Compound Name: Slc13A5-IN-1

Cat. No.: B15144512 Get Quote

Technical Support Center: Slc13A5-IN-1
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the storage, handling, and use of Slc13A5-IN-1.

Storage Conditions and Shelf Life
Proper storage of Slc13A5-IN-1 is critical to maintain its stability and activity. Below is a

summary of the recommended storage conditions and corresponding shelf life.

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

4°C 2 years[2]

In Solvent (e.g., DMSO) -80°C 1 year[1]

-20°C 1 month[1][2]

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of Slc13A5-IN-1?

A1: Slc13A5-IN-1 is soluble in DMSO. To prepare a stock solution, we recommend using newly

opened, anhydrous DMSO as the compound is sensitive to moisture, which can impact its

solubility. For example, to make a 10 mM stock solution, you would dissolve the appropriate
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mass of the compound in the calculated volume of DMSO. Gentle warming to 60°C and

ultrasonication can aid in dissolution.

Q2: Can I store my stock solution at room temperature?

A2: It is not recommended to store stock solutions of Slc13A5-IN-1 at room temperature for

extended periods. As indicated in the storage table, prepared solutions are best stored at -20°C

for short-term use (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Q3: How many times can I freeze-thaw my stock solution?

A3: To prevent degradation and ensure the compound's activity, it is crucial to avoid repeated

freeze-thaw cycles. We strongly advise aliquoting the stock solution into single-use volumes

before freezing. This will allow you to thaw only the amount needed for a specific experiment.

Q4: What is the mechanism of action of Slc13A5-IN-1?

A4: Slc13A5-IN-1 is a selective inhibitor of the sodium-citrate co-transporter, SLC13A5 (also

known as NaCT). SLC13A5 is responsible for transporting citrate from the extracellular space

into cells. By inhibiting this transporter, Slc13A5-IN-1 blocks the uptake of citrate, which can

impact various metabolic pathways, including fatty acid synthesis and cellular energy

homeostasis.

Troubleshooting Guide
Q5: My Slc13A5-IN-1 powder will not dissolve in DMSO. What should I do?

A5: If you are experiencing solubility issues, consider the following:

DMSO Quality: Ensure you are using high-purity, anhydrous DMSO. Hygroscopic (moisture-

absorbing) DMSO can significantly reduce the solubility of the compound.

Warming and Sonication: Gentle warming of the solution to 60°C and brief periods of

ultrasonication can facilitate dissolution.

Concentration: Attempt to dissolve the compound at a slightly lower concentration.

Q6: I am observing precipitation in my stock solution after thawing. How can I resolve this?
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A6: Precipitation upon thawing may indicate that the storage concentration is too high or that

the solution was not fully dissolved initially.

Thawing Procedure: Thaw the aliquot at room temperature and vortex gently to ensure the

compound is fully back in solution before use.

Re-dissolving: If precipitation persists, you can try gentle warming and sonication as

described for initial stock preparation.

Storage Concentration: If the issue is recurrent, consider preparing and storing your stock

solutions at a lower concentration.

Q7: My experimental results are inconsistent or show a loss of inhibitor activity. What could be

the cause?

A7: Inconsistent results or loss of activity can stem from compound degradation.

Improper Storage: Verify that the compound has been stored according to the

recommendations (see table above). Exposure to light and repeated freeze-thaw cycles can

degrade the compound.

Age of Solution: Stock solutions stored at -20°C are only stable for about one month. If your

solution is older, it is advisable to prepare a fresh stock.

Experimental Conditions: Ensure the final concentration of DMSO in your cell culture

medium is non-toxic to your cells (typically below 0.5%). High solvent concentrations can

lead to off-target effects and cell stress, confounding your results.

Experimental Protocols & Visualizations
Experimental Workflow for a Cell-Based Assay
The following diagram outlines a typical workflow for utilizing Slc13A5-IN-1 in a cell-based

citrate uptake assay.
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Caption: A typical experimental workflow for assessing the inhibitory effect of Slc13A5-IN-1 on

citrate uptake in a cell-based assay.

SLC13A5 Signaling Pathway and Inhibition
This diagram illustrates the role of the SLC13A5 transporter and the mechanism of inhibition by

Slc13A5-IN-1.
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Caption: Slc13A5-IN-1 blocks the SLC13A5 transporter, preventing citrate from entering the

cell and engaging in metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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